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Compound of Interest

Compound Name:
2-methoxy-N-(thiophen-2-

ylmethyl)ethanamine

CAS No.: 852399-96-3

Cat. No.: B1275272

Get Quote

This technical guide provides a comprehensive overview of 2-methoxy-N-(thiophen-2-
ylmethyl)ethanamine, a molecule of interest for researchers, scientists, and professionals in

drug development. Due to its likely status as a novel or non-commercialized compound, this

document synthesizes information from structurally related compounds to offer predictive

insights into its synthesis, properties, and potential applications.

Compound Identification and Physicochemical
Properties
As of the latest database searches, a specific CAS (Chemical Abstracts Service) number has

not been assigned to 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. This suggests its

novelty in the chemical landscape. For research and documentation purposes, it is crucial to

rely on its systematic IUPAC name and its chemical structure.

The foundational starting materials for its most probable synthesis are well-documented:

Thiophene-2-carboxaldehyde: CAS Number 98-03-3
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2-methoxyethanamine: CAS Number 109-85-3

Predicted Physicochemical Properties
The physicochemical properties of the target molecule can be extrapolated from its constituent

moieties and similar compounds.

Property Predicted Value Rationale

Molecular Formula C₈H₁₃NOS
Derived from structural

composition.

Molecular Weight 171.26 g/mol
Calculated from the molecular

formula.

Boiling Point Approx. 230-240 °C

Based on structurally similar

compounds like 2-methoxy-N-

(thiophen-3-

ylmethyl)ethanamine (234.6 °C

at 760 mmHg).[1]

Density Approx. 1.07 g/cm³
Inferred from related thiophene

derivatives.[1]

Solubility Soluble in organic solvents

Expected due to the presence

of the thiophene and

methoxyethyl groups.

pKa Approx. 9-10
The secondary amine is

expected to be basic.

Synthesis and Mechanistic Insights
The most logical and efficient synthetic route to 2-methoxy-N-(thiophen-2-
ylmethyl)ethanamine is through reductive amination. This widely used reaction involves the

formation of an imine from an aldehyde and a primary amine, followed by its reduction to a

secondary amine.

Proposed Synthetic Workflow: Reductive Amination
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Thiophene-2-carboxaldehyde

Imine Intermediate

Reaction

2-methoxyethanamine

Reaction

2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Reduction

Sodium Borohydride (NaBH4)

Reducing Agent

Synthesized Compound

1H and 13C NMRStructural Elucidation

Mass Spectrometry (MS)Molecular Weight Confirmation

Infrared (IR) Spectroscopy
Functional Group Analysis

HPLC/UPLC

Purity Assessment

Confirmed Structure & Purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1275272/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-methoxy-n-thiophen-2-ylmethyl-ethanamine
https://www.benchchem.com/product/b1275272?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. echemi.com [echemi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-methoxy-N-(thiophen-
2-ylmethyl)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275272/docs#an-in-depth-technical-guide-to-2-
methoxy-n-thiophen-2-ylmethyl-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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